Cas no 1234807-64-7 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide)

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide is a heterocyclic compound featuring a 3,5-dimethylisoxazole core linked to a pyridine-substituted propanamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound’s hybrid scaffold combines the electron-rich pyridine and isoxazole rings, enhancing its potential for hydrogen bonding and π-stacking interactions, which are critical in ligand-receptor binding studies. Its well-defined synthetic route allows for high purity and scalability, supporting its use in drug discovery and biochemical applications. The presence of both aromatic and amide functionalities further broadens its utility in designing bioactive molecules with tailored pharmacokinetic properties.

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide structure

1234807-64-7 structure

Product Name:3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide

CAS No:1234807-64-7

MF:C₁₄H₁₇N₃O₂

MW:259.303683042526

CID:6220511

PubChem ID:49712375

Update Time:2025-10-05

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide
- F5791-2714
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)propanamide
- 1234807-64-7
- AKOS024519164
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide
- 3-(3,5-dimethylisoxazol-4-yl)-N-(pyridin-4-ylmethyl)propanamide
- Inchi： 1S/C14H17N3O2/c1-10-13(11(2)19-17-10)3-4-14(18)16-9-12-5-7-15-8-6-12/h5-8H,3-4,9H2,1-2H3,(H,16,18)
- InChI Key： BXRQRDSLQGFUOX-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=N1)CCC(NCC1C=CN=CC=1)=O

Computed Properties

Exact Mass: 259.132076794g/mol
Monoisotopic Mass: 259.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 68Å²

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5791-2714-2μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	2μmol	$85.5	2023-09-09
Life Chemicals	F5791-2714-5μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	5μmol	$94.5	2023-09-09
Life Chemicals	F5791-2714-10μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	10μmol	$103.5	2023-09-09
Life Chemicals	F5791-2714-20μmol	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	20μmol	$118.5	2023-09-09
Life Chemicals	F5791-2714-1mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	1mg	$81.0	2023-09-09
Life Chemicals	F5791-2714-2mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	2mg	$88.5	2023-09-09
Life Chemicals	F5791-2714-3mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	3mg	$94.5	2023-09-09
Life Chemicals	F5791-2714-4mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	4mg	$99.0	2023-09-09
Life Chemicals	F5791-2714-5mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	5mg	$103.5	2023-09-09
Life Chemicals	F5791-2714-10mg	3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide	1234807-64-7	10mg	$118.5	2023-09-09

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Related Literature

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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide

Comprehensive Overview of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide (CAS No. 1234807-64-7)

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide, identified by its CAS No. 1234807-64-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a dimethyloxazole moiety with a pyridinylmethylpropanamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand in targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for heterocyclic compounds like 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide has surged due to their versatility in medicinal chemistry. The compound's oxazole and pyridine rings are known for their electron-rich properties, which facilitate interactions with proteins and enzymes. This has led to its exploration in cancer research, neurodegenerative diseases, and anti-inflammatory therapies, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of CAS No. 1234807-64-7 involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling or amide bond formation techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable candidate for oral bioavailability. These characteristics are critical for researchers focusing on ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in drug development.

From an industrial perspective, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide is also being studied for its potential in agrochemicals and functional materials. Its stability under various pH conditions and thermal resistance make it suitable for formulations requiring long-term efficacy. Additionally, its fluorescence properties have sparked interest in bioimaging applications, where it could serve as a probe for cellular processes.

As the scientific community continues to explore CAS No. 1234807-64-7, questions about its mechanism of action, toxicity profile, and scalable synthesis remain top priorities. Online searches frequently include terms like "oxazole derivatives in drug discovery" and "pyridine-based bioactive compounds," reflecting the compound's relevance in cutting-edge research. Future studies may focus on its structure-activity relationships (SAR) to optimize its efficacy for specific therapeutic targets.

In conclusion, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide represents a compelling example of how heterocyclic chemistry drives innovation in life sciences. Its dual functionality as a pharmacophore and material building block underscores its multidisciplinary appeal, ensuring its place in ongoing scientific discourse.